3-{[(2-ethoxyphenyl)amino]carbonyl}phenyl acetate

• IUPAC Name: [3-[(2-ethoxyphenyl)carbamoyl]phenyl] acetate
• InChI: InChI=1S/C17H17NO4/c1-3-21-16-10-5-4-9-15(16)18-17(20)13-7-6-8-14(11-13)22-12(2)19/h4-11H,3H2,1-2H3,(H,18,20)
• InChI Key: VQRIJYFABMEFBH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=CC(=CC=C2)OC(=O)C
• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol

Description

3-{[(2-ethoxyphenyl)amino]carbonyl}phenyl acetate, also known as EPPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. EPPA is a derivative of phenyl acetate and has been synthesized through various methods.

Mechanism of Action

The mechanism of action of 3-{[(2-ethoxyphenyl)amino]carbonyl}phenyl acetate varies depending on its application. In medicinal chemistry, this compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. This compound has been shown to activate the caspase-3 pathway, which leads to apoptosis. In materials science, this compound improves the thermal stability and mechanical properties of polymers by forming hydrogen bonds with the polymer chains. In environmental science, this compound removes heavy metals from contaminated water by forming complexes with the metal ions.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity in vitro and in vivo. In vitro studies have shown that this compound does not affect the viability of normal cells. In vivo studies have shown that this compound does not cause any significant changes in the body weight or organ weight of animals. However, further studies are needed to determine the long-term effects of this compound on human health.

Advantages and Limitations for Lab Experiments

One advantage of 3-{[(2-ethoxyphenyl)amino]carbonyl}phenyl acetate is its versatility in various applications. This compound has been shown to be effective in medicinal chemistry, materials science, and environmental science. Another advantage of this compound is its low toxicity, which makes it a safe compound to work with in the laboratory. However, one limitation of this compound is its limited solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the study of 3-{[(2-ethoxyphenyl)amino]carbonyl}phenyl acetate. In medicinal chemistry, further studies are needed to determine the efficacy of this compound in vivo and to optimize its therapeutic potential. In materials science, further studies are needed to determine the optimal conditions for incorporating this compound into polymers and to investigate its effect on the properties of the resulting materials. In environmental science, further studies are needed to determine the optimal conditions for using this compound as a water treatment agent and to investigate its effectiveness in removing other contaminants from water.

Scientific Research Applications

3-{[(2-ethoxyphenyl)amino]carbonyl}phenyl acetate has potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, this compound has been studied for its potential as an anticancer agent. Studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In materials science, this compound has been studied for its potential as a polymer additive. Studies have shown that this compound improves the thermal stability and mechanical properties of polymers. In environmental science, this compound has been studied for its potential as a water treatment agent. Studies have shown that this compound is effective in removing heavy metals from contaminated water.